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Compound of Interest

Compound Name: Sodium glycolate

Cat. No.: B146980 Get Quote

For researchers, scientists, and drug development professionals, the selection of a suitable

superdisintegrant is a critical step in the formulation of solid dosage forms. The efficacy of a

superdisintegrant is largely determined by its ability to rapidly absorb water and swell, leading

to the disintegration of the tablet or capsule and facilitating drug dissolution. This guide

provides a comparative study of the swelling index and water uptake of three widely used

superdisintegrants: Crospovidone, Croscarmellose Sodium (CCS), and Sodium Starch

Glycolate (SSG).

The primary mechanisms by which superdisintegrants facilitate disintegration are swelling,

wicking, and deformation. Swelling is the expansion of the disintegrant particles upon contact

with water, which generates a disruptive force within the tablet matrix. Water uptake, or the

capacity of the material to absorb water, is a fundamental prerequisite for these mechanisms.

Comparative Performance Data
The following table summarizes the key performance characteristics of Crospovidone,

Croscarmellose Sodium, and Sodium Starch Glycolate based on available experimental data. It

is important to note that absolute values can vary depending on the specific grade of the

material, particle size, and the experimental conditions employed.
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Superdisintegrant
Swelling Index (%
v/v)

Water
Uptake/Swelling
Capacity

Key Characteristics
& Mechanisms

Crospovidone 58 ± 1.5[1]
Rapidly disperses and

swells in water.[1]

Acts via a combination

of swelling and

wicking due to its

porous particle

structure; does not

form a gel.[1] Its

effectiveness is not

significantly affected

by acidic media.[1]

Croscarmellose

Sodium (CCS)
65 ± 1.7[1]

Swells to 4-8 times its

original volume.[1]

Exhibits both swelling

and wicking actions;

its fibrous structure

contributes to rapid

water penetration.[1]

Its swelling capacity

can be reduced in

acidic media.[1]

Sodium Starch

Glycolate (SSG)
52 ± 1.2[1]

Absorbs water rapidly,

resulting in swelling

up to 6% initially, but

can take up more than

20 times its own

weight in water.[1][2]

Primarily acts through

rapid and extensive

swelling. High

concentrations can

lead to gelling, which

may impede

disintegration.[1] Its

performance can be

diminished in acidic

environments.[1]

Experimental Protocols
To ensure reproducible and comparable results, standardized experimental protocols for

determining the swelling index and water uptake are essential.
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Determination of Swelling Index
The swelling index quantifies the increase in volume of a superdisintegrant upon contact with a

liquid. A commonly used method is as follows:

Sample Preparation: Accurately weigh 1 gram of the superdisintegrant powder.

Initial Volume Measurement: Place the powder into a 10 mL or 25 mL graduated cylinder and

record the initial volume.

Hydration: Add a specified volume of the test medium (e.g., purified water or a buffer

solution) to the graduated cylinder, ensuring the powder is fully submerged.

Swelling: Allow the mixture to stand for a defined period (e.g., 4 hours or until a constant

volume is achieved).

Final Volume Measurement: Record the final volume occupied by the swollen

superdisintegrant.

Calculation: The swelling index is calculated using the formula: Swelling Index (%) = [(Final

Volume - Initial Volume) / Initial Volume] x 100

Determination of Water Uptake Capacity
Water uptake capacity measures the amount of water a superdisintegrant can absorb and

retain. A common method involves centrifugation:

Sample Preparation: Accurately weigh a specific amount of the superdisintegrant (e.g., 0.5

grams) and place it into a centrifuge tube.

Hydration: Add a defined volume of the test medium (e.g., 10 mL of purified water) to the

tube.

Dispersion: Thoroughly mix the contents to ensure complete dispersion of the

superdisintegrant.

Incubation: Allow the mixture to stand for a specified time (e.g., 30 minutes) to ensure

complete hydration.
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Centrifugation: Centrifuge the hydrated sample at a defined speed (e.g., 3000 rpm) for a

specific duration (e.g., 10 minutes) to separate the swollen material from the excess liquid.

Decantation: Carefully decant the supernatant.

Final Weight Measurement: Weigh the centrifuge tube containing the swollen

superdisintegrant.

Calculation: The water uptake capacity is calculated as: Water Uptake (g/g) = (Weight of

swollen material - Initial weight of dry material) / Initial weight of dry material

Experimental Workflow for Superdisintegrant
Evaluation
The following diagram illustrates the logical flow of the experimental procedures for evaluating

the swelling index and water uptake of superdisintegrants.
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Experimental workflow for evaluating superdisintegrants.
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Conclusion
The choice of a superdisintegrant has a profound impact on the final performance of a solid

dosage form. Crospovidone, croscarmellose sodium, and sodium starch glycolate each offer

distinct advantages and operate through slightly different primary mechanisms. While CCS

exhibits a high swelling index, SSG is known for its extensive water uptake capacity.

Crospovidone's unique porous structure allows for rapid water wicking in addition to swelling,

and it maintains its performance in acidic conditions better than the other two. The

experimental data and protocols presented in this guide provide a foundation for making

informed decisions in the selection and evaluation of superdisintegrants for specific drug

formulations. It is recommended to perform these evaluations under conditions that mimic the

intended physiological environment to best predict in vivo performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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